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Compound of Interest

2-Chloro-5-ethylpyridine
Compound Name:

hydrochloride
CAS No.: 104801-39-0
Cat. No.: B3363706

Get Quote

Chemical Identity & Emergency Overview

2-Chloro-5-ethylpyridine hydrochloride is a halogenated pyridine derivative commonly used
as an intermediate in pharmaceutical synthesis. Its disposal requires specific attention due to
two primary factors: the thermal stability of the pyridine ring and the acidic nature of the
hydrochloride salt.

e CAS Number: 104801-39-0[1]
e Molecular Formula: C7HsCIN - HCI

¢ Synonyms: 2-Chloro-5-ethylpyridine HCI; 6-Chloro-3-ethylpyridine hydrochloride.[1]

Core Hazard Profile (GHS Classifications)
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Operational
Hazard Class Category Hazard Statement o
Implication
) ) Contact causes
Skin H315: Causes skin ) ) N
) o Cat. 2 S immediate dermatitis;
Corrosion/Irritation irritation ] o
requires nitrile gloves.
) Corrosive to mucous
) H319: Causes serious
Serious Eye Damage Cat. 2A o membranes; safety
eye irritation )
goggles required.
) Dust inhalation is a
STOT - Single H335: May cause ] )
Cat. 3 ) o primary risk; use fume
Exposure respiratory irritation
hood.
Critical: Incineration
Combustion Products N/A NOx, HCI, CO, CO2 requires scrubbers for

acid gas.[1]

Pre-Disposal Logistics & Segregation

Senior Scientist Note: The most common error in handling this compound is treating it as a

generic "organic solid." Because it is a hydrochloride salt, it is inherently acidic.[1] Mixing it with

strong alkalis (like waste sodium hydroxide) in a closed waste container can generate

significant heat and pressure.

Segregation Protocol

e Primary Stream: Segregate as "Halogenated Organic Solid - Acidic."

e Incompatibilities:

o Strong Oxidizers: (e.g., Nitric acid, Peroxides) — Risk of fire/explosion.[1]

o Strong Bases: (e.g., NaOH, KOH) — Exothermic neutralization.[1]

o Metals: (e.g., Zinc, Iron) — In solution, may generate hydrogen gas.[1]

Packaging Requirements
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o Container: High-density polyethylene (HDPE) or glass. Avoid metal containers due to
potential corrosion from the HCI moiety.

e Labeling: Must carry the "Corrosive" and "Toxic" pictograms. Label clearly as "Contains
Halogenated Organics."

Disposal Methodology: The Decision Matrix

The stability of the pyridine ring means standard low-temperature incineration is insufficient.
Incomplete combustion can lead to the release of toxic nitrogenous byproducts.

Recommended Method: High-Temperature
Incineration[1]

e Temperature: >1000°C (1832°F).[2]
e Retention Time: Minimum 2 seconds.

e Scrubbing: Essential.[3] The combustion releases Hydrogen Chloride (HCI) gas and Nitrogen
Oxides (NOx).[4] The facility must be equipped with a wet scrubber (typically caustic soda) to
neutralize these acid gases.

Disposal Logic Flowchart

The following diagram outlines the decision process for classifying and routing this waste
stream.
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Figure 1: Waste stream segregation logic for pyridine derivatives. Ensure solid waste is not
mixed with incompatible liquid streams.

Spill Response & Emergency Disposal

In the event of a spill, the priority is preventing dust inhalation and environmental release.[5]
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Immediate Actions

o Evacuate: Clear the immediate area of non-essential personnel.

o PPE: Don Nitrile gloves (double gloving recommended), safety goggles, and a NIOSH-
approved N95 or P100 respirator.[1]

o Ventilation: If in a lab, ensure fume hood sashes are lowered. If on the floor, increase room

ventilation.[1]

Neutralization & Cleanup Protocol

Do not simply sweep up dry powder if it can be avoided, as this generates dust.[1]

o Cover: Cover the spill with a specialized spill absorbent or a mixture of sand and soda ash
(sodium carbonate). The soda ash helps neutralize the acidic hydrochloride salt.

» Moisten: Lightly mist the covered spill with a compatible solvent (or water, if safe) to
suppress dust.

e Collect: Use a non-sparking scoop to place the material into a wide-mouth HDPE jar.

o Label: Mark as "Hazardous Waste - Spill Debris (Contains 2-Chloro-5-ethylpyridine HCI)."

Spill Response Workflow

Cover with
Powder Soda Ash/Sand

Don PPE: / ——a .
Spill Detected Assess Volume & Gloves, Goggles, Dry or Wet? | uiarsoln L eoleetin etz o o
Respirator \ P ontainer for Pickup

Absorb with
Vermiculite/Pads

Click to download full resolution via product page

Figure 2: Operational workflow for safe spill cleanup and containment.

Regulatory Compliance (RCRA & EPA)
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While 2-Chloro-5-ethylpyridine hydrochloride is not explicitly listed on the RCRA "P" or "U"
lists (unlike parent Pyridine, U196), it must be characterized by the generator.[1]

e Waste Codes:
o D002 (Corrosivity): Applicable if the waste is in an aqueous solution with pH < 2.

o D038 (Pyridine): Only applicable if the specific toxicity characteristic leaching procedure
(TCLP) detects Pyridine above regulatory limits (5.0 mg/L). However, as a distinct
chemical entity, it is safer to classify based on its own hazards.[1]

o General Classification: Hazardous Waste Solid, Organic, N.O.S.[1] (Not Otherwise
Specified).

Compliance Check: Always verify with your local Environmental Health & Safety (EHS) officer
or state regulations, as they may be stricter than federal guidelines.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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